Cas no 1219979-21-1 (N-(3-Azetidinyl)benzamide)

• Product Name: N-(3-Azetidinyl)benzamide
• CAS No: 1219979-21-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1072677
• PubChem ID: 53410704
• Update Time: 2025-10-27

N-(3-Azetidinyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Azetidinyl)benzamide
• N-3-azetidinylBenzamide
• SB51358
• 1219979-21-1
• AKOS006335051
• DB-062003
• N-(azetidin-3-yl)benzamide

• MDL： MFCD13562986
• Inchi： 1S/C10H12N2O/c13-10(12-9-6-11-7-9)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)
• InChI Key： OPYOGWIZRCQGOP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1CNC1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.17
• Boiling Point: 392.4±35.0 °C at 760 mmHg
• Flash Point: 135.5±17.1 °C

N-(3-Azetidinyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides